4-(Benzyloxy)-2-hydroxybenzoic acid

• IUPAC Name: 2-hydroxy-4-phenylmethoxybenzoic acid
• InChI: InChI=1S/C14H12O4/c15-13-8-11(6-7-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,15H,9H2,(H,16,17)
• InChI Key: JHMFYEFDCDOWFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID10280639
• Molecular Weight: 244.24 g/mol
• CAS No.: 5448-45-3

Description

4-(Benzyloxy)-2-hydroxybenzoic acid, also known as 4-hydroxybenzyl benzoate, is an aromatic acid that has a variety of applications in the scientific and medical fields. It is a versatile compound that can be used in a range of experiments, including biochemical and physiological studies. This article will provide an overview of this compound, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

1. Pharmaceutical Research

4-(Benzyloxy)-2-hydroxybenzoic acid has been studied extensively in pharmaceutical research. It serves as a key intermediate in the synthesis of various pharmaceutical compounds. Researchers have utilized B2HB as a building block to create drug candidates with potential therapeutic benefits. Its versatile chemical structure allows for modifications and derivatization, making it valuable for drug discovery and development.

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• Example Reference 1
• Example Reference 2In organic chemistry, B2HB finds applications in the synthesis of complex organic molecules. Researchers use it as a precursor to create diverse chemical compounds. Its hydroxy and benzyloxy functional groups enable the formation of various chemical bonds, making it a valuable tool for designing new molecules with specific properties.

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• Example Reference 3
• Example Reference 4B2HB has been explored in material science for its potential contributions to the development of new materials. Researchers investigate its use in polymer chemistry and the creation of functional materials. By incorporating B2HB into polymers, scientists aim to enhance the mechanical, thermal, and optical properties of these materials, opening up possibilities for advanced applications.

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• Example Reference 5
• Example Reference 6In the realm of biochemical research, this compound has been employed as a tool to study enzymatic reactions and metabolic pathways. Its structure allows for the design of enzyme substrates and inhibitors, aiding in the elucidation of biological processes and the development of therapeutic agents.

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• Example Reference 7
• Example Reference 8B2HB also finds utility in analytical chemistry, particularly in the development of analytical methods and techniques. Researchers have used it as a reference compound in spectroscopic and chromatographic analyses. Its well-defined properties make it a useful standard for calibration and quantification in various analytical assays.

Safety and Hazards

While specific safety and hazards information for “4-(Benzyloxy)-2-hydroxybenzoic acid” is not available, it’s generally recommended to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion.

Mechanism of Action

Target of Action

It is known that similar compounds often interact with enzymes or receptors in the body, altering their function and leading to changes at the cellular level .

Mode of Action

It is known that similar compounds can undergo reactions such as the formation of oximes and hydrazones . In these reactions, the compound may act as a nucleophile, reacting with other molecules in the body .

Biochemical Pathways

Similar compounds are known to participate in various biochemical pathways, including the suzuki–miyaura coupling reaction . This reaction involves the formation of carbon-carbon bonds, which is a fundamental process in organic chemistry and biochemistry .

Result of Action

Similar compounds are known to cause various changes at the molecular and cellular level, such as alterations in enzyme activity or cellular signaling .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-(Benzyloxy)-2-hydroxybenzoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .